Cas no 1028-21-3 (3,3,5,7-tetramethyl-4,6-dinitro-1,2-dihydroindene)

• Product Name: 3,3,5,7-tetramethyl-4,6-dinitro-1,2-dihydroindene
• CAS No: 1028-21-3
• MF: C₁₃H₁₆N₂O₄
• MW: 264.277143478394
• CID: 1136529
• PubChem ID: 18179341
• Update Time: 2025-04-20

3,3,5,7-tetramethyl-4,6-dinitro-1,2-dihydroindene Chemical and Physical Properties

Names and Identifiers

• 3,3,5,7-tetramethyl-4,6-dinitro-1,2-dihydroindene
• SCHEMBL6538020
• 5,7-dinitro-1,1,4,6-tetramethylindane
• 1028-21-3
• 5,7-dinitro-1,1,4,6-tetramethylindan
• ZEBRPKFNGUEPCD-UHFFFAOYSA-N
• DTXSID10592608
• 1,1,4,6-Tetramethyl-5,7-dinitro-2,3-dihydro-1H-indene

• Inchi： 1S/C13H16N2O4/c1-7-9-5-6-13(3,4)10(9)12(15(18)19)8(2)11(7)14(16)17/h5-6H2,1-4H3
• InChI Key： ZEBRPKFNGUEPCD-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C)C(=C(C)C2CCC(C)(C)C=21)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 264.11108
• Monoisotopic Mass: 264.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 86.28